Rasagiline Rasagiline Rasagiline is an inhibitor of monamine oxidase used as adjunctive therapy in combination with levodopa and carbidopa in the management of Parkinson’s disease. Rasagiline has been associated with a low rate of serum enzyme elevations during treatment, but has not been linked to instances of clinically apparent acute liver injury.
Rasagiline, also known as azilect or RAS, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Rasagiline is a drug which is used for the treatment of the signs and symptoms of idiopathic parkinsons disease as initial monotherapy and as adjunct therapy to levodopa. Rasagiline is considered to be a practically insoluble (in water) and relatively neutral molecule. Rasagiline has been detected in multiple biofluids, such as urine and blood. Within the cell, rasagiline is primarily located in the cytoplasm and membrane (predicted from logP).
Rasagiline is an indane that consists of 1-aminoindane bearing an N-propargyl substituent. A selective, irreversible monoamine oxidase-B inhibitor. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor and a neuroprotective agent. It is a secondary amine, a member of indanes and a terminal acetylenic compound.
Brand Name: Vulcanchem
CAS No.: 136236-51-6
VCID: VC0541066
InChI: InChI=1S/C12H13N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12-13H,7-9H2/t12-/m1/s1
SMILES: C#CCNC1CCC2=CC=CC=C12
Molecular Formula: C12H13N
Molecular Weight: 171.24 g/mol

Rasagiline

CAS No.: 136236-51-6

Inhibitors

VCID: VC0541066

Molecular Formula: C12H13N

Molecular Weight: 171.24 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Rasagiline - 136236-51-6

CAS No. 136236-51-6
Product Name Rasagiline
Molecular Formula C12H13N
Molecular Weight 171.24 g/mol
IUPAC Name (1R)-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine
Standard InChI InChI=1S/C12H13N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12-13H,7-9H2/t12-/m1/s1
Standard InChIKey RUOKEQAAGRXIBM-GFCCVEGCSA-N
Isomeric SMILES C#CCN[C@@H]1CCC2=CC=CC=C12
SMILES C#CCNC1CCC2=CC=CC=C12
Canonical SMILES C#CCNC1CCC2=CC=CC=C12
Appearance Solid powder
Physical Description Solid
Description Rasagiline is an inhibitor of monamine oxidase used as adjunctive therapy in combination with levodopa and carbidopa in the management of Parkinson’s disease. Rasagiline has been associated with a low rate of serum enzyme elevations during treatment, but has not been linked to instances of clinically apparent acute liver injury.
Rasagiline, also known as azilect or RAS, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Rasagiline is a drug which is used for the treatment of the signs and symptoms of idiopathic parkinsons disease as initial monotherapy and as adjunct therapy to levodopa. Rasagiline is considered to be a practically insoluble (in water) and relatively neutral molecule. Rasagiline has been detected in multiple biofluids, such as urine and blood. Within the cell, rasagiline is primarily located in the cytoplasm and membrane (predicted from logP).
Rasagiline is an indane that consists of 1-aminoindane bearing an N-propargyl substituent. A selective, irreversible monoamine oxidase-B inhibitor. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor and a neuroprotective agent. It is a secondary amine, a member of indanes and a terminal acetylenic compound.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility In water, 3,700 mg/L at 25 °C (est)
2.49e-02 g/L
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2,3-dihydro-N-2-propynyl-1H-inden-1-amine-(1R)-hydrochloride
AGN 1135
AGN-1135
Azilect
N-2-propynyl-1-indanamine
N-propargyl-1-aminoindan mesylate
rasagiline
rasagiline hydrochloride
TVP 101
TVP 1022
TVP-101
TVP-1022
TVP1022
Vapor Pressure 3.7X10-3 mm Hg at 25 °C (est)
Reference 1: Cronin A, Grealy M. Neuroprotective and Neuro-restorative Effects of Minocycline and Rasagiline in a Zebrafish 6-Hydroxydopamine Model of Parkinson's Disease. Neuroscience. 2017 Dec 26;367:34-46. doi: 10.1016/j.neuroscience.2017.10.018. Epub 2017 Oct 24. PubMed PMID: 29079063.
2: Cereda E, Cilia R, Canesi M, Tesei S, Mariani CB, Zecchinelli AL, Pezzoli G. Efficacy of rasagiline and selegiline in Parkinson's disease: a head-to-head 3-year retrospective case-control study. J Neurol. 2017 Jun;264(6):1254-1263. doi: 10.1007/s00415-017-8523-y. Epub 2017 May 26. Erratum in: J Neurol. 2017 Aug 22;:. PubMed PMID: 28550482; PubMed Central PMCID: PMC5570795.
PubChem Compound 3052776
Last Modified Nov 11 2021
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